Cas no 1214910-72-1 (Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate)

Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate is a specialized hydrazine derivative featuring a difluorinated cyclohexyl group and a Boc-protected hydrazine moiety. This compound is valuable in organic synthesis, particularly in the construction of heterocycles and as a building block for pharmaceuticals and agrochemicals. The presence of the 4,4-difluorocyclohexyl group enhances lipophilicity and metabolic stability, while the Boc protection allows for controlled deprotection under mild acidic conditions, facilitating further functionalization. Its well-defined reactivity and stability make it a reliable intermediate for medicinal chemistry applications, including the development of bioactive molecules. The compound is typically handled under inert conditions to preserve its integrity.
Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate structure
1214910-72-1 structure
Product Name:Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate
CAS No:1214910-72-1
MF:C11H20F2N2O2
MW:250.285510063171
CID:2156207
PubChem ID:58416677
Update Time:2025-06-11

Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate
    • N'-(4,4-Difluoro-cyclohexyl)-hydrazinecarboxylic acid tert-butyl ester
    • Hydrazinecarboxylic acid, 2-(4,4-difluorocyclohexyl)-, 1,1-dimethylethyl ester
    • 1214910-72-1
    • CS-0255430
    • N'-(4,4-difluorocyclohexyl)hydrazinecarboxylic acid tert-butyl ester
    • DB-232691
    • tert-butyl 2-(4,4-difluorocyclohexyl)hydrazine-1-carboxylate
    • N'-(4,4-difluorocyclohexyl)(tert-butoxy)carbohydrazide
    • SCHEMBL6344084
    • MDL: MFCD20527884
    • Inchi: 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-14-8-4-6-11(12,13)7-5-8/h8,14H,4-7H2,1-3H3,(H,15,16)
    • InChI Key: WOENHMHUZMWRJY-UHFFFAOYSA-N
    • SMILES: FC1(CCC(CC1)NNC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 250.14928421g/mol
  • Monoisotopic Mass: 250.14928421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.4Ų

Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1326100-1g
Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazine-1-carboxylate
1214910-72-1 98%
1g
¥3905.00 2024-08-09

Additional information on Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate

Introduction to Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate (CAS No. 1214910-72-1)

Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate, with the chemical formula C₁₁H₁₈F₂NO₃, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound is characterized by its tert-butyl group and the presence of a 4,4-difluorocyclohexyl moiety, which contribute to its distinct chemical behavior and potential applications in drug development. The CAS number 1214910-72-1 provides a unique identifier for this substance, ensuring precise referencing in scientific literature and industrial applications.

The synthesis of Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate involves a series of well-defined chemical reactions that highlight the importance of precision in organic synthesis. The tert-butyl group, known for its stability and steric hindrance, plays a crucial role in modulating the reactivity of the molecule. This stability is particularly valuable in pharmaceutical contexts where metabolic stability is a key factor in determining the efficacy and safety of a drug candidate. The 4,4-difluorocyclohexyl substituent introduces fluorine atoms, which are widely recognized for their ability to enhance metabolic stability and binding affinity in drug molecules. This dual functionality makes Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate a promising intermediate in the synthesis of more complex pharmacophores.

Recent advancements in medicinal chemistry have demonstrated the utility of fluorinated compounds in developing novel therapeutic agents. The presence of fluorine atoms in Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate can influence various pharmacokinetic properties, including bioavailability and half-life. These properties are critical for optimizing drug formulations to ensure maximum therapeutic benefit while minimizing side effects. The tert-butyl group further contributes to these properties by providing steric bulk that can prevent unwanted interactions with biological targets, thereby improving selectivity.

In the context of drug discovery, Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate serves as a versatile building block for constructing more complex molecules. Its unique structural features make it suitable for use in the development of inhibitors, agonists, and antagonists targeting various biological pathways. For instance, researchers have explored its potential in designing compounds that interact with enzymes involved in metabolic disorders or inflammatory diseases. The combination of the tert-butyl and 4,4-difluorocyclohexyl groups allows for fine-tuning of physicochemical properties such as solubility and lipophilicity, which are essential for optimizing drug delivery systems.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The stability provided by the tert-butyl group and the electronic effects induced by the fluorine atoms make it a valuable candidate for synthesizing high-performance materials with enhanced durability and functionality. Additionally, its role as an intermediate in organic synthesis underscores its importance in industrial chemistry, where efficiency and scalability are paramount.

Current research efforts are focused on expanding the synthetic methodologies for Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate to improve yield and reduce costs. Advances in catalytic processes and green chemistry principles are being leveraged to develop more sustainable synthetic routes. These innovations not only enhance the accessibility of the compound but also align with global efforts to minimize environmental impact in chemical manufacturing.

The safety profile of Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate is another critical aspect that has been extensively studied. While preliminary assessments suggest that it exhibits low toxicity under controlled conditions, further research is necessary to fully understand its potential hazards and safe handling protocols. Collaborative efforts between academic institutions and pharmaceutical companies are essential for generating comprehensive toxicological data that can inform regulatory decisions and ensure safe usage.

In conclusion, Tert-butyl 2-(4,4-difluorocyclohexyl)hydrazinecarboxylate (CAS No. 1214910-72-1) is a multifaceted compound with significant potential in pharmaceutical and industrial applications. Its unique structural features, including the tert-butyl group and the 4,4-difluorocyclohexyl moiety, contribute to its versatility as a building block for developing novel therapeutic agents. Ongoing research continues to uncover new synthetic strategies and applications for this compound, reinforcing its importance in advancing chemical science and medicine.

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